6-Isopropyl-2,2-dimethylcyclohexanone

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 2,2-dimethyl-6-propan-2-ylcyclohexan-1-one
• InChI: InChI=1S/C11H20O/c1-8(2)9-6-5-7-11(3,4)10(9)12/h8-9H,5-7H2,1-4H3
• InChI Key: NALNDNQPNJORHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCCC(C1=O)(C)C

Description

6-Isopropyl-2,2-dimethylcyclohexanone is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As described in Example 3 for preparation of 5-isopropyl-2,2-dimethylcyclopentanone, from 2,2-dimethylcyclohexanone (12.6 g, 110 mmol), lithium diisopropylamide solution (2 M in THF, 55.0 ml, 110 mmol), DMPU (14.1 g, 110 mmol) and 2-iodopropane (25.5 g, 150 mmol), 6-isopropyl-2,2-dimethylcyclohexanone (13.1 g, 78%) was obtained after standard workup and purification by silica gel FC (pentane/Et2O, 6:4, Rf=0.26).